Neotetrazolium chloride
Neotetrazolium chloride
Brand Name:
Vulcanchem
CAS No.:
298-95-3
VCID:
VC21202785
InChI:
InChI=1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2
SMILES:
C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-]
Molecular Formula:
C38H28Cl2N8
Molecular Weight:
667.6 g/mol
Neotetrazolium chloride
CAS No.: 298-95-3
Cat. No.: VC21202785
Molecular Formula: C38H28Cl2N8
Molecular Weight: 667.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 298-95-3 |
|---|---|
| Molecular Formula | C38H28Cl2N8 |
| Molecular Weight | 667.6 g/mol |
| IUPAC Name | 2-[4-[4-(3,5-diphenyltetrazol-2-ium-2-yl)phenyl]phenyl]-3,5-diphenyltetrazol-2-ium;dichloride |
| Standard InChI | InChI=1S/C38H28N8.2ClH/c1-5-13-31(14-6-1)37-39-43(33-17-9-3-10-18-33)45(41-37)35-25-21-29(22-26-35)30-23-27-36(28-24-30)46-42-38(32-15-7-2-8-16-32)40-44(46)34-19-11-4-12-20-34;;/h1-28H;2*1H/q+2;;/p-2 |
| Standard InChI Key | WYFYSTBFFDOVJW-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-] |
| Canonical SMILES | C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=C(C=C3)C4=CC=C(C=C4)[N+]5=NC(=NN5C6=CC=CC=C6)C7=CC=CC=C7)C8=CC=CC=C8.[Cl-].[Cl-] |
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